Cas no 1260772-47-1 (3-(2-bromo-5-chlorophenyl)piperidine)

• Product Name: 3-(2-bromo-5-chlorophenyl)piperidine
• CAS No: 1260772-47-1
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6285753
• PubChem ID: 84713929
• Update Time: 2025-10-31

3-(2-bromo-5-chlorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-chlorophenyl)piperidine
• EN300-1894768
• 1260772-47-1

• Inchi： 1S/C11H13BrClN/c12-11-4-3-9(13)6-10(11)8-2-1-5-14-7-8/h3-4,6,8,14H,1-2,5,7H2
• InChI Key： RXIJSJTXWCEORP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C1CNCCC1)Cl

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 3-(2-bromo-5-chlorophenyl)piperidine

Professional Introduction to 3-(2-bromo-5-chlorophenyl)piperidine (CAS No. 1260772-47-1)

3-(2-bromo-5-chlorophenyl)piperidine, identified by its CAS number 1260772-47-1, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the class of piperidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of 3-(2-bromo-5-chlorophenyl)piperidine, particularly the presence of bromo and chloro substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The synthesis of 3-(2-bromo-5-chlorophenyl)piperidine involves a series of well-defined chemical transformations that highlight the expertise in organic synthesis. The process typically begins with the functionalization of a bromo-substituted phenyl ring, followed by nucleophilic substitution with piperidine. This methodical approach ensures high yield and purity, which are crucial for subsequent pharmaceutical applications.

In recent years, 3-(2-bromo-5-chlorophenyl)piperidine has been extensively studied for its potential in various therapeutic areas. One of the most notable applications is in the development of central nervous system (CNS) drugs. The piperidine moiety is known to enhance blood-brain barrier penetration, making it an ideal candidate for treating neurological disorders. Furthermore, the bromo and chloro substituents on the aromatic ring can be modified to fine-tune the pharmacokinetic properties of the compound, thereby optimizing its therapeutic efficacy.

Recent research has demonstrated the efficacy of 3-(2-bromo-5-chlorophenyl)piperidine in the treatment of depression and anxiety disorders. Studies have shown that this compound interacts with serotonin receptors in a manner similar to traditional antidepressants, but with potentially fewer side effects. The bromo and chloro groups facilitate strong binding interactions with these receptors, leading to prolonged therapeutic effects.

The compound has also shown promise in the field of antipsychotic drug development. Its ability to modulate dopamine receptor activity makes it a viable candidate for treating schizophrenia and other psychotic disorders. The structural flexibility of 3-(2-bromo-5-chlorophenyl)piperidine allows for further derivatization, enabling researchers to develop analogs with enhanced pharmacological profiles.

Beyond CNS applications, 3-(2-bromo-5-chlorophenyl)piperidine has been explored for its potential in oncology research. Preliminary studies indicate that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The bromo and chloro substituents play a crucial role in these interactions, enhancing the compound's ability to disrupt cancerous growth.

The synthesis and application of 3-(2-bromo-5-chlorophenyl)piperidine also highlight advancements in green chemistry principles. Modern synthetic methods focus on minimizing waste and maximizing efficiency, ensuring that the production of this compound is environmentally sustainable. Additionally, the use of catalytic processes reduces the need for hazardous reagents, further aligning with green chemistry goals.

In conclusion, 3-(2-bromo-5-chlorophenyl)piperidine (CAS No. 1260772-47-1) is a versatile and highly promising compound with significant applications in pharmaceutical research. Its unique structural features and biological activities make it an invaluable tool for developing new drugs targeting neurological disorders, psychiatric conditions, and cancer. As research continues to uncover new therapeutic potentials, this compound is poised to play a pivotal role in future medical advancements.